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Compound of Interest

Compound Name: Thalidomide-O-C7-NH2

Cat. No.: B11933868

Get Quote

Executive Summary
Thalidomide-O-C7-NH2 (CAS: 2093536-11-7) is a specialized E3 ligase ligand-linker

conjugate used in the synthesis of PROTACs (Proteolysis Targeting Chimeras).[1][2][3][4] It

functions as a "warhead" that recruits the Cereblon (CRBN) E3 ubiquitin ligase complex.[1][2]

[5] Structurally, it consists of a 4-hydroxythalidomide core linked via an ether bond to a heptyl

(7-carbon) alkyl chain terminating in a primary amine.[1][2]

This guide details the physicochemical properties, structural rationale, and conjugation

protocols for Thalidomide-O-C7-NH2, serving as a reference for medicinal chemists optimizing

linkerology in targeted protein degradation.[1]

Chemical Identity & Physicochemical Properties[1]
[2][6][7][8]
The molecule is characterized by a rigid phthalimide pharmacophore fused to a glutarimide

ring, with a flexible hydrophobic alkyl linker.[1][2]

Table 1: Chemical Specifications
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Property Data

Common Name Thalidomide-O-C7-NH2

IUPAC Name
4-((7-aminoheptyl)oxy)-2-(2,6-dioxopiperidin-3-

yl)isoindoline-1,3-dione

CAS Number 2093536-11-7

Molecular Formula C₂₀H₂₅N₃O₅

Molecular Weight 387.43 g/mol

Exact Mass 387.1794

SMILES
NCCCCCCCOc1cccc2C(=O)N(C3CCC(=O)NC3

=O)C(=O)c12

Solubility DMSO (>50 mg/mL); Poor water solubility

Storage
-20°C (Powder), protect from moisture

(hygroscopic glutarimide)

Structural Anatomy & Mechanism[1]
The efficacy of Thalidomide-O-C7-NH2 relies on three distinct structural domains. The 4-oxy

substitution on the phthalimide ring is critical; unlike the 5-position, the 4-position projects the

linker into the solvent-exposed region of the CRBN binding pocket, minimizing steric clashes

with the protein interface [1].[1]

Structural Domains[1][2]
CRBN Ligand (Warhead): The glutarimide ring binds deep within the tri-tryptophan pocket

(Trp380, Trp386, Trp400) of Cereblon.[1][2]

Ether Linkage (-O-): Provides a stable covalent attachment point that resists metabolic

hydrolysis better than ester linkages.[1][2]

C7 Alkyl Linker: A 7-carbon hydrophobic chain.[1][2] The length (~9-10 Å) is optimized to

span the gap between the E3 ligase and the Target Protein (POI) without inducing steric
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repulsion, though its hydrophobicity requires careful solvent management during synthesis.

[1][2]

Visualization of Pharmacophore
The following diagram illustrates the connectivity and functional roles of the molecule's

components.

Biological Interface

Glutarimide Ring
(CRBN Binding Motif)

Phthalimide Core
(Scaffold)

Fused Ether Linkage
(4-Position)

C4 Attachment C7 Alkyl Chain
(Hydrophobic Spacer)

Stable Bond Primary Amine (-NH2)
(Conjugation Handle)

Terminal

Click to download full resolution via product page

Figure 1: Structural decomposition of Thalidomide-O-C7-NH2 showing the warhead, scaffold,

and linker domains.[1][2]

Synthesis & Stability
Synthesis Pathway
The synthesis typically follows a convergent route starting from 4-hydroxythalidomide.[1][2]

Nucleophilic Substitution: 4-Hydroxythalidomide is reacted with N-Boc-7-bromoheptylamine

in the presence of a base (e.g., K₂CO₃) in DMF.[1][2]

Deprotection: The Boc group is removed using TFA/DCM or HCl/Dioxane to yield the free

amine salt.[1][2]

Neutralization: The salt is neutralized to the free base for conjugation, though it is often

stored as a hydrochloride salt for stability.[1][2]

Stability Considerations
Glutarimide Hydrolysis: The glutarimide ring is susceptible to hydrolysis in aqueous basic

conditions (pH > 7.5), leading to ring-opening and loss of CRBN binding affinity.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Thalidomide-NH-C6-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/9895431
https://www.benchchem.com/product/b11933868/docs?utm_src=pdf-body-img#thalidomide-o-c7-nh2-structural-analysis-application-in-protac-design-1-2
https://www.benchchem.com/product/b11933868/docs?utm_src=pdf-body#thalidomide-o-c7-nh2-structural-analysis-application-in-protac-design-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/Thalidomide-NH-C6-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/9895431
https://pubchem.ncbi.nlm.nih.gov/compound/Thalidomide-NH-C6-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/9895431
https://pubchem.ncbi.nlm.nih.gov/compound/Thalidomide-NH-C6-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/9895431
https://pubchem.ncbi.nlm.nih.gov/compound/Thalidomide-NH-C6-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/9895431
https://pubchem.ncbi.nlm.nih.gov/compound/Thalidomide-NH-C6-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/9895431
https://pubchem.ncbi.nlm.nih.gov/compound/Thalidomide-NH-C6-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/9895431
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol Note: Always perform conjugations in buffered systems at pH 7.0–7.4 or in

anhydrous organic solvents (DMSO/DMF) with non-nucleophilic bases (DIPEA).

Photostability: Thalidomide derivatives can be light-sensitive; store in amber vials.[1][2]

Experimental Protocol: PROTAC Conjugation
This protocol describes the conjugation of Thalidomide-O-C7-NH2 to a target ligand

containing a carboxylic acid via amide coupling.[1][2]

Reagents
Thalidomide-O-C7-NH2 (dissolved in DMSO)[1][2]

Target Ligand-COOH[1][2]

HATU (Coupling Agent)[1][2]

DIPEA (Base)[1][2]

Anhydrous DMF[1]

Step-by-Step Workflow
Activation: In a microcentrifuge tube, dissolve 1.0 eq of Target Ligand-COOH in anhydrous

DMF. Add 1.1 eq of HATU and 3.0 eq of DIPEA. Vortex and incubate for 5 minutes at Room

Temperature (RT) to activate the acid.

Conjugation: Add 1.0 eq of Thalidomide-O-C7-NH2 to the activated mixture.

Incubation: Agitate at RT for 2–4 hours. Monitor reaction progress via LC-MS (Look for mass

shift: MW_Ligand + 387.43 - 18.01 (H₂O)).[1][2]

Purification: Purify the crude PROTAC via semi-prep HPLC (Water/Acetonitrile gradient with

0.1% Formic Acid). Avoid high pH buffers during purification to prevent glutarimide

hydrolysis.[1][2]

Lyophilization: Freeze-dry fractions immediately to obtain the final PROTAC powder.
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Workflow Visualization
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Figure 2: Standard amide coupling workflow for generating Thalidomide-based PROTACs.
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Applications in Drug Discovery[1]
Linkerology: Why C7?
The choice of a 7-carbon alkyl chain is strategic:

Permeability: Unlike PEG linkers, alkyl chains increase lipophilicity, potentially improving cell

membrane permeability.[1][2]

Length (approx. 9-10 Å): This length is often sufficient to bridge the E3-POI interface without

being so long that it induces entropic penalties ("floppiness") or so short that it causes steric

clashes [2].[1][2]

Comparative Analysis:

vs. PEG Linkers: C7 is more rigid and hydrophobic.[1][2]

vs. C5 Linkers: C7 offers slightly more reach for deeply buried binding pockets.[1][2]

Reference Data for Mass Spectrometry
When analyzing LC-MS data for conjugates:

Fragment Ion: A characteristic fragment ion at m/z ~259 (Thalidomide core + H) is often

observed in MS/MS spectra, confirming the presence of the E3 ligase warhead.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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